Cas no 2680846-77-7 ((1s,3s)-3-(hydroxymethyl)-1-{(prop-2-en-1-yloxy)carbonylamino}cyclobutane-1-carboxylic acid)

• Product Name: (1s,3s)-3-(hydroxymethyl)-1-{(prop-2-en-1-yloxy)carbonylamino}cyclobutane-1-carboxylic acid
• CAS No: 2680846-77-7
• MF: C₁₀H₁₅NO₅
• MW: 229.229803323746
• CID: 5653158
• PubChem ID: 165912639
• Update Time: 2025-05-22

(1s,3s)-3-(hydroxymethyl)-1-{(prop-2-en-1-yloxy)carbonylamino}cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28275281
• EN300-28275249
• 3-(hydroxymethyl)-1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutane-1-carboxylic acid
• (1s,3s)-3-(hydroxymethyl)-1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutane-1-carboxylic acid
• 2680846-77-7
• 2680757-73-5
• (1s,3s)-3-(hydroxymethyl)-1-{(prop-2-en-1-yloxy)carbonylamino}cyclobutane-1-carboxylic acid

• Inchi： 1S/C10H15NO5/c1-2-3-16-9(15)11-10(8(13)14)4-7(5-10)6-12/h2,7,12H,1,3-6H2,(H,11,15)(H,13,14)
• InChI Key： PLDYZECQYYKQQL-UHFFFAOYSA-N
• SMILES： OCC1CC(C(=O)O)(C1)NC(=O)OCC=C

Computed Properties

• Exact Mass: 229.09502258g/mol
• Monoisotopic Mass: 229.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 95.9Ų

Additional information on (1s,3s)-3-(hydroxymethyl)-1-{(prop-2-en-1-yloxy)carbonylamino}cyclobutane-1-carboxylic acid

Compound CAS No. 2680846-77-7: (1S,3S)-3-(Hydroxymethyl)-1-{(Prop-2-en-1-yloxy)carbonylamino}cyclobutane-1-carboxylic Acid

The compound (1S,3S)-3-(Hydroxymethyl)-1-{(Prop-2-en-1-yloxy)carbonylamino}cyclobutane-1-carboxylic Acid with CAS No. 2680846-77-7 is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique stereochemistry and functional groups, which make it a promising candidate for various applications in drug discovery and advanced material synthesis.

The molecular structure of this compound is notable for its cyclobutane ring, which serves as the central framework. The hydroxymethyl group attached to the cyclobutane ring introduces hydrophilic properties, while the (prop-2-en-1-yloxy)carbonylamino group adds complexity to the molecule's functionality. This combination of functional groups enables the compound to participate in a wide range of chemical reactions, making it versatile for both synthetic and applied research.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Researchers have explored its ability to act as a bioisostere, where it can replace existing functional groups in drugs without altering their pharmacokinetic profiles significantly. This property is particularly valuable in drug optimization processes, where maintaining bioavailability while improving efficacy is crucial.

In addition to its pharmacological applications, this compound has also been investigated for its role in bioconjugation chemistry. The presence of reactive groups such as the amino and carboxylic acid functionalities allows for the creation of bioconjugates that can target specific biomolecules or cells. These conjugates have shown promise in diagnostics and targeted drug delivery systems, opening new avenues for personalized medicine.

From a synthetic perspective, the preparation of (1S,3S)-3-(Hydroxymethyl)-1-{(Prop-2-en-1-yloxy)carbonylamino}cyclobutane-1-carboxylic Acid involves a multi-step process that requires precise control over stereochemistry. The use of chiral auxiliaries and enantioselective catalysis has been pivotal in achieving the desired stereochemical outcomes. Recent advancements in asymmetric synthesis have further enhanced the efficiency and scalability of this process, making it more accessible for large-scale production.

Moreover, computational studies have provided deeper insights into the electronic properties and reactivity of this compound. Quantum mechanical calculations have revealed that the cyclobutane ring contributes significantly to the molecule's stability and reactivity patterns. These findings have been instrumental in guiding experimental designs and optimizing synthetic routes.

In terms of biological activity, this compound has demonstrated potential as an enzyme inhibitor, particularly targeting key enzymes involved in metabolic pathways. Preclinical studies have shown that it can modulate enzyme activity without inducing significant cytotoxicity, suggesting its suitability for further development as a therapeutic agent.

The versatility of (1S,3S)-3-(Hydroxymethyl)-1-{(Prop-2-en-1-yloxy)carbonylamino}cyclobutane-1-carboxylic Acid extends to its application in materials science. Its unique functional groups make it an ideal candidate for use in polymer synthesis and surface modification technologies. Researchers are exploring its potential as a building block for creating stimuli-responsive materials that can adapt to environmental changes.

Looking ahead, ongoing research aims to fully unlock the potential of this compound across multiple disciplines. Collaborative efforts between chemists, biologists, and engineers are expected to yield innovative solutions in drug discovery, material science, and beyond.